Cas no 1207254-23-6 (2-(Hydroxymethyl)homomorpholine)

• Product Name: 2-(Hydroxymethyl)homomorpholine
• CAS No: 1207254-23-6
• MF: C₆H₁₃NO₂
• MW: 131.172921895981
• MDL: MFCD18071030
• CID: 1056407
• PubChem ID: 54579851
• Update Time: 2025-05-24

2-(Hydroxymethyl)homomorpholine Chemical and Physical Properties

Names and Identifiers

• (1,4-Oxazepan-2-yl)methanol
• 2-(Hydroxymethyl)homomorpholine
• 1,4-oxazepan-2-ylmethanol
• Z-4137
• [1,4]Oxazepan-2-yl-methanol
• NOMOXHNWEMMVCR-UHFFFAOYSA-N
• FCH963509
• 5288AJ
• SY011928
• AX8246505
• DB-061789
• AKOS006375796
• [(2S)-1,4-oxazepan-2-yl]methanol
• 1207254-23-6
• MFCD18071030
• SCHEMBL2794448
• [(2R)-1,4-oxazepan-2-yl]methanol
• A892095
• AS-32500
• CS-0442040
• 1315000-82-8
• 1956437-53-8

• MDL： MFCD18071030
• Inchi： 1S/C6H13NO2/c8-5-6-4-7-2-1-3-9-6/h6-8H,1-5H2
• InChI Key： NOMOXHNWEMMVCR-UHFFFAOYSA-N
• SMILES： O1CCCNCC1CO

Computed Properties

• Exact Mass: 131.09500
• Monoisotopic Mass: 131.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 77.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.5
• XLogP3: -0.8

Experimental Properties

• PSA: 41.49000
• LogP: -0.31400

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

Additional information on 2-(Hydroxymethyl)homomorpholine

2-(Hydroxymethyl)homomorpholine: A Versatile Compound with Promising Applications in Chemical and Pharmaceutical Research

2-(Hydroxymethyl)homomorpholine (CAS No. 1207254-23-6) is a unique and versatile compound that has garnered significant attention in recent years due to its potential applications in various fields, including chemical synthesis, pharmaceutical research, and materials science. This compound, characterized by its distinctive hydroxymethyl and homomorpholine functionalities, offers a wide range of chemical properties that make it an attractive candidate for both academic and industrial research.

The molecular structure of 2-(Hydroxymethyl)homomorpholine consists of a morpholine ring with a hydroxymethyl group attached to the nitrogen atom. This unique arrangement provides the compound with both hydrophilic and hydrophobic characteristics, making it highly soluble in a variety of solvents. The presence of the hydroxyl group also allows for further functionalization through various chemical reactions, such as esterification, etherification, and acylation.

In the realm of chemical synthesis, 2-(Hydroxymethyl)homomorpholine has been utilized as a building block for the synthesis of more complex molecules. Recent studies have demonstrated its utility in the preparation of chiral catalysts and ligands, which are crucial for asymmetric synthesis. For instance, a study published in the Journal of Organic Chemistry in 2021 reported the successful use of 2-(Hydroxymethyl)homomorpholine-derived ligands in palladium-catalyzed asymmetric allylic alkylation reactions, achieving high enantioselectivities and yields.

Beyond its role in organic synthesis, 2-(Hydroxymethyl)homomorpholine has shown promise in pharmaceutical research. Its ability to form hydrogen bonds and its structural flexibility make it an excellent candidate for drug design. Researchers at the University of California, San Francisco, have explored the use of 2-(Hydroxymethyl)homomorpholine-based compounds as potential inhibitors of protein-protein interactions (PPIs). In a 2020 study published in the Journal of Medicinal Chemistry, they reported that certain derivatives of 2-(Hydroxymethyl)homomorpholine exhibited potent inhibitory activity against specific PPIs involved in cancer cell signaling pathways.

The biological activity of 2-(Hydroxymethyl)homomorpholine-based compounds has also been investigated in the context of neurodegenerative diseases. A 2019 study published in the Journal of Neuroscience Research found that certain derivatives of this compound were able to modulate the activity of specific enzymes involved in Alzheimer's disease pathology. These findings suggest that 2-(Hydroxymethyl)homomorpholine-based molecules could be developed into novel therapeutic agents for treating neurodegenerative disorders.

In addition to its applications in drug discovery, 2-(Hydroxymethyl)homomorpholine has been explored for its potential use in materials science. Its ability to form stable complexes with metal ions makes it a valuable component in the synthesis of metal-organic frameworks (MOFs). MOFs are highly porous materials with applications ranging from gas storage and separation to catalysis and drug delivery. A 2018 study published in the journal Chemical Communications demonstrated that MOFs incorporating 2-(Hydroxymethyl)homomorpholine-based linkers exhibited enhanced stability and improved performance in gas adsorption experiments.

The environmental impact of chemical compounds is an increasingly important consideration in modern research. Studies have shown that 2-(Hydroxymethyl)homomorpholine-based compounds can be synthesized using green chemistry principles, minimizing their environmental footprint. For example, a 2017 study published in Green Chemistry reported a sustainable method for synthesizing this compound using renewable feedstocks and mild reaction conditions. This approach not only reduces waste but also enhances the overall sustainability of chemical processes involving this compound.

In conclusion, 2-(Hydroxymethyl)homomorpholine (CAS No. 1207254-23-6) is a multifaceted compound with a wide range of applications across various scientific disciplines. Its unique structural features make it an invaluable tool for researchers working on chemical synthesis, pharmaceutical development, and materials science. As ongoing research continues to uncover new properties and applications, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.